3-[1-(3-Chlorophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyanoprop-2-enoic acid

Specification

• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol
• IUPAC Name: 3-[1-(3-chlorophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyanoprop-2-enoic acid
• Standard InChI: InChI=1S/C16H13ClN2O2/c1-10-6-12(7-13(9-18)16(20)21)11(2)19(10)15-5-3-4-14(17)8-15/h3-8H,1-2H3,(H,20,21)
• Standard InChI Key: NYEDDKVMWGSYEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)Cl)C)C=C(C#N)C(=O)O

Introduction

3-[1-(3-Chlorophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyanoprop-2-enoic acid is a synthetic chemical compound with potential applications in medicinal chemistry. This compound is characterized by its unique structural features, including a pyrrole ring substituted with a 3-chlorophenyl group and a cyanoacrylic acid moiety. Its molecular formula is $C_{16}H_{13}ClN_2O_2$, and it has been identified under CAS number 749907-05-9.

Structural Characteristics

Property	Details
IUPAC Name	(E)-3-[1-(3-chlorophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyanoprop-2-enoic acid
Molecular Formula	$C_{16}H_{13}ClN_2O_2$
Molecular Weight	300.74 g/mol
SMILES Notation	CC1=C(C(=C(N1C2=CC(=CC=C2)Cl)C#N)C=C(C(=O)O)C)C
Structure	Contains a chlorophenyl group, dimethyl-pyrrole, and cyanoacrylic acid functionality.

The compound's structure contributes to its stability and reactivity, making it suitable for targeted pharmaceutical applications.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. While specific synthetic pathways for this compound were not detailed in the search results, related compounds often utilize pyrrole derivatives and involve functionalization at the nitrogen and carbon atoms. Advanced techniques like nuclear magnetic resonance (NMR) and liquid chromatography–mass spectrometry (LC–MS) are used to confirm the structural integrity.

Potential Applications

The compound's structure suggests it may have biological activity, particularly as a potential inhibitor of enzymes or receptors due to its electron-withdrawing cyano group and hydrophobic chlorophenyl substituent. These properties could make it suitable for:

• Anti-inflammatory Agents: The electron-rich pyrrole ring can interact with biological targets, such as enzymes involved in inflammation.

• Antioxidants: Similar pyrrole-based compounds have demonstrated antioxidant activity, which could be explored for this molecule.

• Drug Development: The presence of diverse functional groups allows for further derivatization, enabling the creation of analogs with optimized pharmacological profiles.